BENGHE Foundational & Exploratory

Check Availability & Pricing

2-(2-Methoxyphenyl)pyrrolidine CAS number
and supplier

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(2-Methoxyphenyl)pyrrolidine

Cat. No.: B011805

Technical Guide: 2-(2-Methoxyphenyl)pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(2-Methoxyphenyl)pyrrolidine,
a heterocyclic organic compound. Due to the limited publicly available data specific to this
molecule, this document summarizes its fundamental chemical properties, identifies
commercial suppliers, and extrapolates potential areas of scientific interest based on the
broader pharmacology of the pyrrolidine scaffold. This guide aims to serve as a foundational
resource for researchers and professionals in drug discovery and development by highlighting
its chemical characteristics and suggesting potential avenues for future investigation.

Chemical Identity and Properties

2-(2-Methoxyphenyl)pyrrolidine is a substituted pyrrolidine derivative. The core structure
consists of a five-membered nitrogen-containing ring (pyrrolidine) attached to a methoxy-
substituted phenyl group at the 2-position.

Table 1: Physicochemical Data for 2-(2-Methoxyphenyl)pyrrolidine and its Hydrochloride Salt
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2-(2- 2-(2-

Property Methoxyphenyl)pyrrolidine  Methoxyphenyl)pyrrolidine
(Free Base) HCI

CAS Number 103857-96-1[1][2][3] 111953-46-9[4]

Molecular Formula C11H1sNO C11H16CINO[4]

Molecular Weight 177.24 g/mol 213.70 g/mol [4]

Appearance Not specified Not specified

Purity Typically =97% Typically =97%[4]

Storage Room temperature[4] Room temperature[4]

Commercial Availability

2-(2-Methoxyphenyl)pyrrolidine and its hydrochloride salt are available from several chemical

suppliers, catering primarily to the research and development market.

Table 2: Sourcing Information for 2-(2-Methoxyphenyl)pyrrolidine

. . Contact
Supplier Product Form Purity .
Information

Sigma-Aldrich Free Base Not specified --INVALID-LINK--[1]
Parchem Free Base Not specified --INVALID-LINK--[2][3]
Acrotein ChemBio Inc.  HCI Salt 97% --INVALID-LINK--[4]
Santa Cruz -

) HCI Salt Not specified --INVALID-LINK--
Biotechnology, Inc.

(R)-enantiomer, Free

CP Lab Safety 98% --INVALID-LINK--

Base

Note: Availability and purity may vary. It is recommended to contact the suppliers directly for the

most current information.
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Potential Pharmacological Significance and Areas
for Investigation

While direct experimental data on the biological activity of 2-(2-Methoxyphenyl)pyrrolidine is
scarce in peer-reviewed literature, the pyrrolidine moiety is a well-established scaffold in
medicinal chemistry, present in numerous biologically active compounds. The structural
features of 2-(2-Methoxyphenyl)pyrrolidine suggest potential interactions with various
biological targets.

Neurological Targets

The pyrrolidine ring is a core component of several compounds targeting the central nervous
system. For instance, derivatives of pyrrolidine are known to act as ligands for various
receptors, including dopamine and opioid receptors. The methoxyphenyl group can also
influence receptor affinity and selectivity.

Hypothetical Signaling Pathway Exploration:

Given the structural similarities to known psychoactive compounds, one could hypothesize its
potential interaction with dopaminergic or serotonergic pathways. For example, if it were to act
as a dopamine reuptake inhibitor, it would increase the concentration of dopamine in the
synaptic cleft, leading to enhanced downstream signaling.
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Caption: Hypothetical interaction of 2-(2-Methoxyphenyl)pyrrolidine with the dopaminergic

synapse.

Asymmetric Synthesis and Catalysis

Chiral pyrrolidine derivatives are widely used as organocatalysts in asymmetric synthesis. The
stereocenter at the 2-position of the pyrrolidine ring can provide a chiral environment for
stereoselective transformations. Future research could explore the catalytic activity of
enantiomerically pure forms of 2-(2-Methoxyphenyl)pyrrolidine in various organic reactions.

Experimental Protocols: A General Framework

Specific experimental protocols for 2-(2-Methoxyphenyl)pyrrolidine are not readily available.
However, based on the general procedures for similar compounds, the following workflows can
be proposed for its synthesis and biological evaluation.
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General Synthetic Workflow

The synthesis of 2-substituted pyrrolidines can be achieved through various established
methods. A common approach involves the cyclization of a suitable precursor.
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Caption: A generalized workflow for the synthesis of 2-(2-Methoxyphenyl)pyrrolidine.

Biological Screening Workflow

To investigate the potential biological activities of 2-(2-Methoxyphenyl)pyrrolidine, a tiered

screening approach is recommended.
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2-(2-Methoxyphenyl)pyrrolidine
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Caption: A proposed workflow for the biological evaluation of 2-(2-Methoxyphenyl)pyrrolidine.

Conclusion and Future Directions

2-(2-Methoxyphenyl)pyrrolidine is a readily accessible chemical entity with potential for
further scientific exploration. While direct biological data is currently lacking, its structural
features suggest that it could be a valuable building block for the synthesis of novel compounds
with interesting pharmacological properties, particularly in the area of neuroscience. Future
research should focus on the enantioselective synthesis of this compound and a systematic
evaluation of its biological activity against a panel of relevant molecular targets. Such studies
will be crucial in unlocking the full potential of this and related pyrrolidine derivatives in drug
discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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